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Compound of Interest

Ammonium niobate(V) oxalate
Compound Name:
hydrate

cat. No.: B8235707

An In-depth Technical Guide to Ammonium
Niobate(V) Oxalate Hydrate

This technical guide provides a comprehensive overview of the chemical and physical
properties of ammonium niobate(V) oxalate hydrate, tailored for researchers, scientists, and
professionals in drug development. This document details the compound's molecular formula,
molecular weight, and key quantitative data, alongside a detailed experimental protocol for its
synthesis.

Molecular Identity and Properties

Ammonium niobate(V) oxalate hydrate is a complex inorganic compound that serves as a
crucial precursor in the synthesis of various niobium-based materials. Its chemical identity is
defined by the following molecular formula and weight.

Molecular Formula: CaHaNNbOo-xH20[1][2][3]
Molecular Weight: 302.98 g/mol (anhydrous basis)[1][2][3]

The structure consists of a central niobium atom coordinated to oxalate ligands, with an
ammonium ion and water molecules of hydration completing the compound. The level of
hydration (x) can vary.
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Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of ammonium
niobate(V) oxalate hydrate, providing a quick reference for laboratory use.

Property Value References

Purity > 99% (trace metals basis) [1]

99.99% (trace metals basis)

Melting Point 122 °C (decomposes) [1][4]

Appearance White crystalline powder [1][3]

Experimental Protocol: Synthesis of Ammoniacal
Niobium Oxalate

This section details a representative method for the synthesis of ammoniacal niobium oxalate,
a compound closely related to or identical to ammonium niobate(V) oxalate hydrate. This
protocol is adapted from methodologies described in the scientific literature.[5]

Objective: To synthesize ammoniacal niobium oxalate from niobium pentoxide (Nbz20s).
Materials:

e Niobium pentoxide (Nb20s)

¢ Potassium bisulfate (KHSOa4)

e Oxalic acid (H2C204)

o Ammonium oxalate ((NH4)2C20a4)

o Deionized water

¢ Acetic acid (CH3COOH) (for washing)

Procedure:
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» Fusion: Niobium pentoxide is mixed with potassium bisulfate, which acts as a fluxing agent
to lower the fusion temperature of Nb2Os. The mixture is heated until a uniform melt is
achieved.

e Leaching and Filtration: The cooled, solidified melt is then leached with hot deionized water
to dissolve the potassium and sulfate ions, leaving behind hydrated niobium oxide as a
precipitate. The precipitate is separated by filtration.

e Washing: The hydrated niobium oxide precipitate is washed to remove any remaining
impurities. An optimized washing step may utilize acetic acid to reduce the volume of water
required.[5]

o Complexation: The washed hydrated niobium oxide is then reacted with a solution of oxalic
acid and ammonium oxalate in specific stoichiometric ratios. The mixture is heated and
stirred continuously to ensure complete homogenization and to promote the crystallization of
the ammoniacal niobium oxalate.[5]

« |solation and Drying: The crystallized product is separated from the solution by filtration,
ground to a fine powder, and dried under controlled conditions. The final product should be
stored in a sealed container to maintain its integrity.

Characterization: The resulting niobium complex can be characterized using various analytical
techniques, including X-Ray Diffraction (XRD) to determine its crystalline structure, Scanning
Electron Microscopy (SEM) to observe particle morphology, Energy Dispersive X-Ray
Spectroscopy (EDS) for elemental composition, and Thermogravimetric Analysis (TGA) to
assess its thermal stability.[5]

Visualizing the Molecular Components

The following diagram illustrates the fundamental chemical entities that constitute ammonium
niobate(V) oxalate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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